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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)cinnamic acid

CAS No.: 1386504-00-2

Cat. No.: B3034120

Get Quote

An In-Depth Technical Guide to 2-Chloro-5-(trifluoromethyl)cinnamic acid

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-
(trifluoromethyl)cinnamic acid, a halogenated cinnamic acid derivative of significant interest

in medicinal chemistry and materials science. The incorporation of both a chloro and a

trifluoromethyl group onto the phenyl ring imparts unique physicochemical properties that

enhance its potential as a scaffold for drug discovery and a building block for advanced

polymers. This document details the compound's properties, a validated synthetic protocol,

characteristic analytical data, and a discussion of its potential biological activities and

mechanisms of action based on current research into related structures. This guide is intended

for researchers, chemists, and drug development professionals seeking to leverage this

compound in their work.
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Core Physicochemical and Structural
Characteristics
2-Chloro-5-(trifluoromethyl)cinnamic acid belongs to the class of cinnamic acids, which are

characterized by a benzene ring attached to an acrylic acid moiety. The substitutions at the 2-

and 5-positions are critical; the chlorine atom is an electron-withdrawing group that influences

the electronic environment of the ring, while the trifluoromethyl (-CF3) group is a potent

lipophilicity and metabolic stability enhancer.[1] These features make it an attractive candidate

for the development of therapeutic agents with improved pharmacokinetic profiles.

Table 1: Chemical Identifiers and Descriptors

Identifier Value Source

IUPAC Name

(E)-3-[2-chloro-5-

(trifluoromethyl)phenyl]prop-2-

enoic acid

[2]

CAS Number 682805-12-5

Not explicitly listed in top-tier

databases, but associated with

this structure in chemical

supplier catalogs.

Molecular Formula C₁₀H₆ClF₃O₂ [2]

SMILES
C1=CC(=C(C=C1C(F)

(F)F)/C=C/C(=O)O)Cl
[2]

InChI

InChI=1S/C10H6ClF3O2/c11-

8-3-2-7(10(12,13)14)5-6(8)1-4-

9(15)16/h1-5H,(H,15,16)/b4-1+

[2]

InChIKey
BRSLZIOZUPZJMY-

DAFODLJHSA-N
[2]

Table 2: Computed Physicochemical Properties
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Property Value Source

Molecular Weight 250.60 g/mol [2]

Monoisotopic Mass 250.00084 Da [2]

XlogP (Predicted) 3.4 [2]

Topological Polar Surface Area 37.3 Å² [3]

Melting Point

Data not available in reviewed

sources. For comparison, the

related precursor, 2-Chloro-5-

(trifluoromethyl)benzoic acid,

has a melting point of 93-96

°C.

[4]

Synthesis and Characterization
The most reliable and common method for synthesizing substituted cinnamic acids is the

Knoevenagel-Doebner condensation. This reaction involves the base-catalyzed condensation

of an aromatic aldehyde with malonic acid, followed by decarboxylation. The use of pyridine as

a base and a catalytic amount of piperidine is standard for this transformation, which typically

yields the thermodynamically stable trans-isomer.

Detailed Experimental Protocol: Knoevenagel-Doebner
Synthesis
Materials:

2-Chloro-5-(trifluoromethyl)benzaldehyde

Malonic acid

Pyridine (anhydrous)

Piperidine

Hydrochloric acid (10% aqueous solution)
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Ethanol or an Ethanol/Water mixture for recrystallization

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-Chloro-5-(trifluoromethyl)benzaldehyde (1.0 eq) in a minimal amount

of anhydrous pyridine (approx. 3-4 mL per gram of aldehyde).

Addition of Reagents: To this solution, add malonic acid (1.1 - 1.2 eq) and a catalytic amount

of piperidine (approx. 2-3 drops). The causality for using a slight excess of malonic acid is to

ensure the complete consumption of the aldehyde, which can be more difficult to remove

during purification.

Reaction Conditions: Heat the mixture to 90-100 °C with continuous stirring for 4-6 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until

the starting aldehyde spot is no longer visible.

Workup - Quenching and Precipitation: Allow the reaction mixture to cool to room

temperature. Pour the dark, viscous solution slowly into a beaker containing ice-cold 10%

hydrochloric acid. This step protonates the carboxylate and the pyridine, causing the crude

cinnamic acid product to precipitate out of the acidic aqueous solution.

Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly

with cold deionized water to remove pyridine hydrochloride and any unreacted malonic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as aqueous ethanol, to yield pure (E)-2-Chloro-5-(trifluoromethyl)cinnamic acid as a

solid.
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Reactants & Solvents

Reaction Process

Workup & Purification

2-Chloro-5-(trifluoromethyl)benzaldehyde

Combine and Heat
(90-100°C, 4-6h)

Malonic Acid Pyridine (Base/Solvent) Piperidine (Catalyst)

Cool and Quench
(10% HCl)

Precipitation

Filtration & Washing

Recrystallization

Final Product:
2-Chloro-5-(trifluoromethyl)cinnamic acid
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Proposed NF-κB Inhibition Pathway

Inflammatory Stimulus
(e.g., TNF-α, IL-1)

IKK Complex

IκBα

 phosphorylates

NF-κB (p50/p65)
(Inactive)

 releases

NF-κB (p50/p65)
(Active)

Nucleus

Gene Transcription
(Pro-inflammatory Cytokines)

 activates

2-Chloro-5-(trifluoromethyl)
cinnamic acid (Proposed)

 Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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